1-(4-Bromophenyl)-3-(furan-2-yl)prop-2-en-1-one

• CAS No.: 36715-58-9
• Molecular Formula: C13H9BrO2
• Molecular Weight: 277.11 g/mol
• IUPAC Name: 1-(4-bromophenyl)-3-(furan-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C13H9BrO2/c14-11-5-3-10(4-6-11)13(15)8-7-12-2-1-9-16-12/h1-9H
• InChI Key: HMVCKSXANOKQAS-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C=CC(=O)C2=CC=C(C=C2)Br

Description

1-(4-Bromophenyl)-3-(furan-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C13H9BrO2 and its molecular weight is 277.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-bromophenylethanone (112.6 g, 570 mmol) and furan-2-carbaldehyde (58.5 g, 610 mmol) in methanol (1.5 L) was added CH3ONa (31 g, 570 mmol) over 10 min and the reaction solution was stirred at room temperature overnight. The reaction mixture was neutralized with conc. HCl to pH=7, and the solvent was removed under reduced pressure. To the resultant residue was added EA and water. The aqueous layer was extracted with EA for 3 times. The combined layers were washed with brine, dried over MgSO4, concentrated and purified by silica gel column chromatography (PE (petroleum ether): EA (ethyl acetate)=10:1) to afford 1-(4-bromophenyl)-3-(furan-2-yl)prop-2-en-1-one (5A) as a yellow solid (90.2 g, 65%).